Cas no 2229156-23-2 (1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid)

1-5-(Methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid is a specialized furan-based cyclobutane derivative with applications in organic synthesis and pharmaceutical research. Its structure combines a furan ring with a cyclobutane core, functionalized with a methoxycarbonyl group and a carboxylic acid, offering versatility in further chemical modifications. The presence of both ester and carboxylic acid moieties enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic frameworks. Its rigid cyclobutane scaffold may contribute to unique steric and electronic properties, potentially useful in drug discovery and material science. The compound's well-defined structure ensures reproducibility in synthetic applications, supporting its use in method development and target-oriented synthesis.
1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid structure
2229156-23-2 structure
Product Name:1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid
CAS No:2229156-23-2
MF:C11H12O5
MW:224.209983825684
CID:6219435
PubChem ID:165650095
Update Time:2025-05-27

1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid
    • 2229156-23-2
    • EN300-1744965
    • 1-[5-(methoxycarbonyl)furan-2-yl]cyclobutane-1-carboxylic acid
    • Inchi: 1S/C11H12O5/c1-15-9(12)7-3-4-8(16-7)11(10(13)14)5-2-6-11/h3-4H,2,5-6H2,1H3,(H,13,14)
    • InChI Key: ZDXDSCHCOFYPPM-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1C1(C(=O)O)CCC1

Computed Properties

  • Exact Mass: 224.06847348g/mol
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 76.7Ų

1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid Pricemore >>

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1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid Related Literature

Additional information on 1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid

Research Brief on 1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS: 2229156-23-2)

In recent years, the compound 1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS: 2229156-23-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its furan and cyclobutane moieties, has been identified as a promising scaffold for the development of novel pharmaceuticals. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the context of anti-inflammatory and anticancer agents. The methoxycarbonyl group attached to the furan ring enhances its reactivity, making it a versatile building block in organic synthesis.

One of the key advancements in the research of 1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid is its application in targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a prodrug, capable of releasing active therapeutic agents under specific physiological conditions. This property is particularly valuable in minimizing off-target effects and improving the bioavailability of drugs.

Furthermore, computational modeling and in vitro assays have revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. However, further in vivo studies are required to validate these observations and assess its safety profile.

In addition to its therapeutic potential, the compound's synthetic accessibility has been a focal point of recent research. A novel, scalable synthesis route was reported in Organic Letters, highlighting the use of green chemistry principles to improve yield and reduce environmental impact. This development is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid. Issues such as metabolic stability and tissue penetration need to be addressed to fully realize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles.

In conclusion, 1-5-(methoxycarbonyl)furan-2-ylcyclobutane-1-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its structural versatility, combined with emerging biological activities, positions it as a valuable candidate for further investigation. Future studies should focus on refining its pharmacological properties and exploring its applications in diverse therapeutic areas.

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